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Compound of Interest

Compound Name: Metaboric acid

Cat. No.: B085417 Get Quote

An In-depth Technical Guide on the Physical Properties of α-Metaboric Acid

Introduction
Metaboric acid (HBO₂) is an inorganic compound that exists in three main polymorphic forms:

α, β, and γ.[1] The α-form, which is the focus of this guide, is the orthorhombic crystalline

structure.[1][2] This technical guide provides a comprehensive overview of the key physical

properties of α-metaboric acid, detailed experimental protocols for their determination, and a

visualization of the relationships between its properties. This document is intended for

researchers, scientists, and professionals in drug development who require a thorough

understanding of this compound.

Data Presentation
The quantitative physical properties of α-metaboric acid are summarized in the tables below

for easy reference and comparison.

Table 1: Crystallographic Properties of α-Metaboric Acid
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Property Value

Crystal System Orthorhombic

Space Group Pbnm

Lattice Parameter 'a' 8.015 Å

Lattice Parameter 'b' 9.679 Å

Lattice Parameter 'c' 6.244 Å

Angles (α, β, γ) 90°, 90°, 90°

Data sourced from PubChem[3]

Table 2: General Physical Properties of Metaboric Acid Polymorphs

Property
α-Metaboric Acid
(orthorhombic)

β-Metaboric Acid
(monoclinic)

γ-Metaboric Acid
(cubic)

Molecular Formula H₃B₃O₆[4] (HBO₂)ₙ (HBO₂)ₙ

Molar Mass 131.45 g·mol⁻¹[4]
43.82 g/mol

(empirical)[5][6]

43.82 g/mol

(empirical)[5][6]

Appearance White solid[4] Coarsely crystalline[7]
White, colorless

solid[1]

Density 1.784 g/cm³[4][7] 2.045 g/cm³[4]
2.49 g/mL at 25 °C[1]

[5]

Melting Point 176 °C[4][7] 201 °C[7]
~236 °C (with

decomp.)[1][8]

Solubility in Water
Slightly soluble[8][9]

[10]
Slightly soluble Slightly soluble[1]

Detailed Physical Properties
Crystal Structure
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α-Metaboric acid possesses an orthorhombic crystal structure with the space group Pbnm.[2]

The structure consists of sheet-like layers of cyclotrimers, (B₃O₃(OH)₃), which are held together

by hydrogen bonds.[1][2] The van der Waals interactions between these layers are a significant

factor in determining its electronic properties.[2] The lattice parameters are a = 8.015 Å, b =

9.679 Å, and c = 6.244 Å, with all angles being 90°.

Density
The density of the orthorhombic α-form of metaboric acid is 1.784 g/cm³.[4][7] This is lower

than the densities of the monoclinic β-form (2.045 g/cm³) and the cubic γ-form (2.49 g/mL at 25

°C).[1][4][5]

Melting Point
The melting point of α-metaboric acid is 176 °C.[4][7] Upon heating, it can convert to other

polymorphic forms. For instance, heating the trimeric form (α-form) to 130-140 °C in a sealed

ampoule can lead to the formation of the monoclinic β-form.[4] Further heating above

approximately 170 °C causes dehydration, forming tetraboric acid (H₂B₄O₇).[4]

Solubility
α-Metaboric acid is slightly soluble in water.[8][9][10] When dissolved in water, it tends to

revert to boric acid (H₃BO₃).[1]

Spectroscopic Properties
Infrared (IR) spectroscopy can be used to identify the presence of metaboric acid. A weak

band at approximately 940 cm⁻¹ in an IR spectrum may indicate the presence of metaboric
acid.[11]

Experimental Protocols
Synthesis of α-Metaboric Acid
α-Metaboric acid is typically prepared by the dehydration of orthoboric acid (H₃BO₃).

Methodology:

Orthoboric acid is heated at a temperature range of 80-100 °C.[4][8][9]
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The heating is continued for several days, either in an oven or in a stream of dry air, until the

calculated amount of water has been removed.[8][9] This process results in the loss of one

water molecule per boric acid unit, leading to the formation of the trimeric α-metaboric acid.

[1]

Determination of Crystal Structure
The crystal structure of α-metaboric acid is determined using single-crystal X-ray diffraction.

Methodology:

A suitable single crystal of α-metaboric acid is mounted on a goniometer.

The crystal is irradiated with a monochromatic X-ray beam.

The diffraction pattern is collected on a detector as the crystal is rotated.

The collected data is processed to determine the unit cell dimensions and space group.

The crystal structure is solved and refined to obtain the atomic coordinates.

Determination of Melting Point
The melting point is determined using a standard melting point apparatus.

Methodology:

A small amount of finely powdered α-metaboric acid is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it is

completely molten are recorded as the melting point range.

Determination of Density
The density of α-metaboric acid can be determined using a gas pycnometer.
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Methodology:

The sample chamber of the gas pycnometer is calibrated.

A known mass of the α-metaboric acid sample is placed in the sample chamber.

The chamber is filled with an inert gas (e.g., helium) to a known pressure.

The gas is then allowed to expand into a reference chamber of a known volume.

The pressure drop is measured, and from this, the volume of the sample is calculated.

The density is then calculated by dividing the mass of the sample by its volume.

Logical Relationships of Physical Properties
The following diagram illustrates the relationship between the synthesis of α-metaboric acid
and its physical characteristics, as well as its transformation to other polymorphs.
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Relationship of α-Metaboric Acid Properties

Synthesis

Physical Properties Transformations

Orthoboric Acid (H₃BO₃)

Heating (80-100 °C)
Dehydration

Process

α-Metaboric Acid
(H₃B₃O₆)

Yields

Crystal Structure
Orthorhombic

Space Group: Pbnm

Determines

Heating (130-140 °C)

Process

Density
1.784 g/cm³

Influences

Melting Point
176 °C

Influences

Solubility
Slightly soluble in water

β-Metaboric Acid

Converts to

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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